Cas no 2490430-22-1 (tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride)

• Product Name: tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride
• CAS No: 2490430-22-1
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 6287189
• PubChem ID: 165771938
• Update Time: 2025-10-17

tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27145456
• 2490430-22-1
• tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride

• Inchi： 1S/C13H24N2O2.ClH/c1-13(2,3)17-12(16)15-11-7-8-4-5-9(11)10(14)6-8;/h8-11H,4-7,14H2,1-3H3,(H,15,16);1H
• InChI Key： PWUVZIIHTJHLFQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1CC2CCC1C(C2)N)=O

Computed Properties

• Exact Mass: 276.1604557g/mol
• Monoisotopic Mass: 276.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride

tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride: A Comprehensive Overview

The compound tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride (CAS No: 1307984-15-7) is a highly specialized chemical entity with significant applications in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which contributes to its stability and bioavailability. The molecule consists of a bicyclo[2.2.2]octane ring system, a tertiary butyl group, and a hydroxylamine moiety, all of which play crucial roles in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride as a versatile building block in the synthesis of complex molecules, particularly in the development of novel pharmaceutical agents. Its ability to undergo various chemical transformations, such as nucleophilic substitutions and ring-opening reactions, makes it an invaluable tool in organic synthesis.

The bicyclo[2.2.2]octane framework is a key structural feature of this compound, providing rigidity and enhancing its pharmacokinetic properties. This structure has been extensively studied for its role in stabilizing reactive intermediates during synthetic processes. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential applications in treating neurodegenerative diseases and cancer.

One of the most notable advancements involving tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride is its use as a precursor in the development of peptide-based therapeutics. The hydroxylamine group facilitates the formation of amide bonds, which are essential for constructing peptide backbones. This has led to the creation of novel peptide analogs with improved potency and reduced side effects.

Moreover, the hydrochloride salt form of this compound ensures optimal solubility and stability under physiological conditions, making it suitable for drug delivery systems. Recent research has focused on optimizing the synthesis of this compound to enhance yield and reduce production costs, thereby making it more accessible for large-scale applications.

In terms of therapeutic applications, tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride has shown promise in targeting specific enzymes involved in disease progression. For example, studies have demonstrated its ability to inhibit proteolytic enzymes associated with Alzheimer's disease, suggesting its potential as a lead compound for developing disease-modifying therapies.

The synthesis of this compound involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the bicyclic core through ring-closing metathesis and subsequent functionalization to introduce the tertiary butyl and hydroxylamine groups. These steps require precise control over reaction conditions to ensure high purity and stereochemical integrity.

Looking ahead, the continued exploration of tert-butyl N-{6-aminobicyclo[2.2.2]octan-2-yl}carbamate hydrochloride is expected to yield further insights into its potential as a therapeutic agent. Ongoing research is focused on understanding its mechanism of action at the molecular level, as well as identifying novel targets for its application in drug discovery.

In conclusion, tert-butyl N-{6-aminobicyclo[2.2.